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Compound of Interest

Compound Name:
1-Naphthyl diphenylsulfonium

triflate

Cat. No.: B045780 Get Quote

CAS Number: 116808-69-6

This technical guide provides a comprehensive overview of 1-Naphthyl diphenylsulfonium
triflate, a photoacid generator (PAG) for researchers, scientists, and professionals in drug

development and materials science. This document details its chemical and physical

properties, a plausible synthesis route, its mechanism of action, and representative

experimental protocols for its application.

Chemical and Physical Properties
1-Naphthyl diphenylsulfonium triflate is a solid, cationic photoinitiator. Upon exposure to

ultraviolet (UV) radiation, it generates a strong acid, which can then catalyze a variety of

chemical reactions, such as cationic polymerization or the deprotection of polymer side chains

in photolithography.
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Property Value Reference

CAS Number 116808-69-6 [1]

Molecular Formula C₂₃H₁₇F₃O₃S₂ [1]

Molecular Weight 462.5 g/mol [1]

Melting Point 132-136 °C [1]

Appearance Solid

Maximum Absorption (λₘₐₓ) 298 nm

Synonyms

Diphenyl(1-naphthyl)sulfonium

triflate, 1-

Naphthalenyldiphenylsulfoniu

m trifluoromethanesulfonate

[1]

Synthesis
A plausible, high-yield synthesis of 1-Naphthyl diphenylsulfonium triflate can be adapted

from established methods for creating triarylsulfonium salts. A European patent describes a

relevant procedure.[2]

Experimental Protocol: Synthesis of 1-Naphthyl
diphenylsulfonium triflate
Materials:

Naphthalene

Diphenyl sulfoxide

Trifluoromethanesulfonic anhydride (Tf₂O)

Dichloromethane (CH₂Cl₂)

Sodium bicarbonate (NaHCO₃)
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Magnesium sulfate (MgSO₄)

Stir plate and stir bar

Round-bottom flask

Addition funnel

Ice bath

Rotary evaporator

Standard glassware for workup and purification

Procedure:

In a round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve

naphthalene (1.0 equivalent) and diphenyl sulfoxide (1.0 equivalent) in dichloromethane.

Cool the mixture in an ice bath to 0-5 °C.

Slowly add trifluoromethanesulfonic anhydride (1.0 equivalent) dropwise to the stirred

solution over 30 minutes, maintaining the temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-4 hours.

Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization from a suitable solvent system (e.g.,

isopropanol/hexane) to yield 1-Naphthyl diphenylsulfonium triflate as a solid. A yield of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b045780?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


99% has been reported for a similar synthesis.[2]

Mechanism of Action: Photoacid Generation
As a triarylsulfonium salt, 1-Naphthyl diphenylsulfonium triflate functions as a photoacid

generator. Upon absorption of UV light, the molecule is excited, leading to the homolytic or

heterolytic cleavage of a carbon-sulfur bond. This process generates reactive intermediates

that ultimately produce trifluoromethanesulfonic acid (a strong Brønsted acid) and various aryl

byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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